Cas no 2248174-21-0 ((2R)-2-methyl-3-(1-methylcyclopropyl)propan-1-amine)

(2R)-2-Methyl-3-(1-methylcyclopropyl)propan-1-amine is a chiral amine compound featuring a unique cyclopropyl moiety, which contributes to its structural rigidity and potential stereoselective reactivity. The (2R)-configuration ensures enantiomeric purity, making it valuable for applications in asymmetric synthesis and pharmaceutical intermediates. Its compact, strained cyclopropyl group may enhance binding affinity in bioactive molecules, while the primary amine functionality offers versatility for further derivatization. This compound is particularly useful in medicinal chemistry for the development of targeted therapeutics, where precise stereochemistry and conformational constraints are critical. High purity and well-defined stereochemistry make it a reliable building block for research and industrial applications.
(2R)-2-methyl-3-(1-methylcyclopropyl)propan-1-amine structure
2248174-21-0 structure
Product Name:(2R)-2-methyl-3-(1-methylcyclopropyl)propan-1-amine
CAS No:2248174-21-0
MF:C8H17N
MW:127.22728228569
CID:6013458
PubChem ID:137939975
Update Time:2025-10-30

(2R)-2-methyl-3-(1-methylcyclopropyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

    • (2R)-2-methyl-3-(1-methylcyclopropyl)propan-1-amine
    • 2248174-21-0
    • EN300-6507765
    • Inchi: 1S/C8H17N/c1-7(6-9)5-8(2)3-4-8/h7H,3-6,9H2,1-2H3/t7-/m1/s1
    • InChI Key: FVLBLAABCLLCJP-SSDOTTSWSA-N
    • SMILES: NC[C@H](C)CC1(C)CC1

Computed Properties

  • Exact Mass: 127.136099547g/mol
  • Monoisotopic Mass: 127.136099547g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 94.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 26Ų

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Additional information on (2R)-2-methyl-3-(1-methylcyclopropyl)propan-1-amine

Introduction to (2R)-2-methyl-3-(1-methylcyclopropyl)propan-1-amine (CAS No. 2248174-21-0)

(2R)-2-methyl-3-(1-methylcyclopropyl)propan-1-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2248174-21-0, belongs to a class of molecules that exhibit intriguing structural and functional properties, making it a subject of intense study for potential applications in drug development.

The molecular structure of (2R)-2-methyl-3-(1-methylcyclopropyl)propan-1-amine features a chiral center, which is indicated by the (R) configuration at the second carbon atom. This chirality is a critical factor in pharmaceutical chemistry, as it can significantly influence the biological activity and pharmacokinetic behavior of the compound. The presence of a methyl group at the 2-position and a 1-methylcyclopropyl group at the 3-position adds complexity to its interactions with biological targets, making it a promising candidate for further investigation.

In recent years, there has been growing interest in the development of novel chiral compounds for therapeutic purposes. The structural motifs present in (2R)-2-methyl-3-(1-methylcyclopropyl)propan-1-amine align well with current trends in drug discovery, particularly in the design of molecules that can selectively interact with biological receptors. This compound has been studied for its potential role in modulating various biological pathways, which could lead to new treatments for a range of diseases.

One of the most compelling aspects of (2R)-2-methyl-3-(1-methylcyclopropyl)propan-1-amine is its structural diversity. The combination of a cyclopropyl ring and an amine functional group creates a unique chemical profile that distinguishes it from other known compounds. This structural complexity suggests that it may have multiple points of interaction with biological targets, potentially leading to enhanced efficacy or reduced side effects compared to simpler molecules.

The synthesis of (2R)-2-methyl-3-(1-methylcyclopropyl)propan-1-amine presents both challenges and opportunities for chemists. The synthesis requires careful control over reaction conditions to ensure high enantiomeric purity, which is essential for pharmaceutical applications. Advances in asymmetric synthesis techniques have made it possible to produce this compound with high yields and purity, opening up new avenues for its use in drug development.

Recent research has highlighted the potential of (2R)-2-methyl-3-(1-methylcyclopropyl)propan-1-amine as a lead compound for further derivatization. By modifying its structure, researchers can explore new pharmacological profiles and optimize its properties for specific therapeutic applications. For instance, studies have shown that derivatives of this compound may exhibit potent activity against certain enzymes or receptors involved in disease pathways.

The pharmacological properties of (2R)-2-methyl-3-(1-methylcyclopropyl)propan-1-amine are still being elucidated, but preliminary studies suggest that it may have significant therapeutic potential. Its ability to interact with biological targets in a selective manner makes it an attractive candidate for further investigation. Researchers are exploring its effects on various disease models, including inflammatory conditions and neurological disorders, to determine its potential as a lead compound for new drug candidates.

In conclusion, (2R)-2-methyl-3-(1-methylcyclopropyl)propan-1-amine (CAS No. 2248174-21-0) is a structurally complex and biologically relevant compound that holds promise for future pharmaceutical applications. Its unique chemical profile and potential biological activity make it a valuable asset in the ongoing quest to develop novel therapeutics. As research continues to uncover new insights into its properties and mechanisms of action, this compound is likely to play an important role in the development of next-generation drugs.

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